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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical properties of

Tetrabutylgermane (C₁₆H₃₆Ge). The information is compiled from various chemical data

sources to offer a detailed resource for laboratory and research applications. This document

presents quantitative data in a structured format, outlines general experimental protocols for

property determination, and includes a logical workflow for its synthesis and purification.

Quantitative Physical Properties
The physical properties of Tetrabutylgermane are summarized in the table below. It is

important to note that minor variations in reported values exist across different suppliers and

databases, which may be attributed to measurement conditions or sample purity.
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Property Value Source(s)

Molecular Formula C₁₆H₃₆Ge [1]

Molecular Weight 301.094 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 130-133 °C at 5 mmHg [1]

Melting Point Not available (N/A) [1]

Density 0.929-0.934 g/cm³ [1]

0.934 g/mL [2]

Refractive Index n20/D 1.455 [1]

1.457 [2]

Flash Point 113 °C [1]

Solubility in Water
Not available (N/A); expected

to be very low
[1]

Dielectric Constant 2.33 [2]

Note on Melting Point: The absence of a reported melting point in chemical literature and

supplier data sheets strongly suggests that the melting point of Tetrabutylgermane is below

standard room temperature, and it exists as a liquid under normal laboratory conditions.[1]

Experimental Protocols
Detailed experimental protocols for the determination of physical properties for

Tetrabutylgermane are not readily available in the public domain. However, standard

analytical methods, as described below, would be employed.

Determination of Boiling Point (Reduced Pressure)
The boiling point of high-boiling liquids like Tetrabutylgermane is often determined under

reduced pressure to prevent decomposition and allow for distillation at a lower temperature.
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Objective: To determine the boiling point of Tetrabutylgermane at a specific sub-atmospheric

pressure.

Apparatus:

Short-path distillation apparatus

Round-bottom flask

Heating mantle with stirrer

Thermometer

Manometer

Vacuum pump with a cold trap

Procedure:

A sample of Tetrabutylgermane is placed in the round-bottom flask with boiling chips or a

magnetic stir bar.

The distillation apparatus is assembled, ensuring all joints are properly sealed.

The system is connected to a vacuum pump, and the pressure is lowered to the desired level

(e.g., 5 mmHg) as measured by the manometer.

The sample is heated gently while stirring.

The temperature is recorded when the liquid is boiling, and a steady condensation-

vaporization equilibrium is observed in the distillation head. This temperature is the boiling

point at the recorded pressure.

Determination of Density
Objective: To determine the mass per unit volume of Tetrabutylgermane.

Apparatus:
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Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Temperature-controlled water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately measured.

The pycnometer is filled with Tetrabutylgermane, avoiding air bubbles.

The filled pycnometer is placed in a temperature-controlled water bath (e.g., at 20°C) until it

reaches thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark.

The exterior of the pycnometer is cleaned and dried, and its total mass is measured.

The mass of the Tetrabutylgermane is calculated by subtracting the mass of the empty

pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Solubility Profile
Quantitative solubility data for Tetrabutylgermane in various organic solvents is not

extensively published. However, based on its chemical structure—a central germanium atom

with four nonpolar butyl chains—its solubility can be qualitatively predicted based on the "like

dissolves like" principle.

Water: Expected to be virtually insoluble due to its nonpolar nature.

Nonpolar Organic Solvents: Expected to be miscible or highly soluble in solvents such as

alkanes (e.g., hexane, heptane), aromatic hydrocarbons (e.g., toluene, benzene), and ethers

(e.g., diethyl ether, tetrahydrofuran).[3]
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Polar Organic Solvents: Solubility is expected to be lower in polar solvents like alcohols (e.g.,

ethanol, methanol) and negligible in highly polar solvents like dimethyl sulfoxide (DMSO).

Logical Workflow: Synthesis and Purification
While a specific, detailed protocol for the synthesis of Tetrabutylgermane was not found in the

search results, a general and common method for preparing tetraalkylgermanes involves the

reaction of germanium tetrachloride with a Grignard reagent. The following diagram illustrates a

logical workflow for such a synthesis and subsequent purification.

Synthesis

Workup & Purification

Germanium Tetrachloride
(GeCl4) in Ether

Reaction Vessel
(Inert Atmosphere, 0°C to RT)

Butylmagnesium Bromide
(n-BuMgBr) in Ether

Aqueous Quench
(e.g., NH4Cl solution)

Crude Mixture Phase Separation Drying Organic Layer
(e.g., MgSO4)

Organic Layer

Filtration Solvent Evaporation
(Rotary Evaporator) Vacuum Distillation

Crude Product

Pure Tetrabutylgermane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085935#what-are-the-physical-properties-of-
tetrabutylgermane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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